Cas no 25567-68-4 (Benzene,chloromethylnitro- (9CI))

25567-68-4 structure
Product name:Benzene,chloromethylnitro- (9CI)
Benzene,chloromethylnitro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzene,chloromethylnitro- (9CI)
- [chloro(nitro)methyl]benzene
- 2-chloro-1-methyl-3-nitrobenzene
- Benzene, chloromethylnitro-
- Chloronitrotoluene
- Chloronitrotoluenes, liquid
- Chloronitrotoluenes, liquid [UN2433] [Poison]
- Chloronitrotoluenes, solid
- Chloronitrotoluenes, solid [UN2433] [Poison]
- UN2433
- NS00120547
- SCHEMBL302712
- DTXSID80948456
- 25567-68-4
- nitrobenzylchlorid
-
- Inchi: InChI=1S/C7H6ClNO2/c1-5-3-2-4-6(7(5)8)9(10)11/h2-4H,1H3
- InChI Key: XTSGZXRUCAWXKY-UHFFFAOYSA-N
- SMILES: O=[N+](C1=CC=CC(C)=C1Cl)[O-]
Computed Properties
- Exact Mass: 171.00878
- Monoisotopic Mass: 171.0087061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 43.14
Benzene,chloromethylnitro- (9CI) Related Literature
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Ou Zhuo,Lijun Yang,Fujie Gao,Bolian Xu,Qiang Wu,Yining Fan,Yu Zhang,Yufei Jiang,Runsheng Huang,Xizhang Wang,Zheng Hu Chem. Sci., 2019,10, 6083-6090
-
Wenqi Xiong,Congxin Xia,Yuting Peng,Juan Du,Tianxing Wang,Jicai Zhang,Yu Jia Phys. Chem. Chem. Phys., 2016,18, 6534-6540
-
Cristina Berdugo,Beatriu Escuder,Juan F. Miravet Org. Biomol. Chem., 2015,13, 592-600
-
Ibrar Ayub,Dangsheng Su,Marc Willinger,Alexey Kharlamov,Leonid Ushkalov,Valery A. Zazhigalov,Nataly Kirillova,Robert Schlögl Phys. Chem. Chem. Phys., 2003,5, 970-978
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Xiaoyu Qiu,Gengtao Fu,Yue Zhao,Yawen Tang,Yu Chen,Tianhong Lu J. Mater. Chem. A, 2013,1, 14874-14878
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